Cas no 920036-08-4 (Benzonitrile, 3-chloro-5-(3-chloro-5-hydroxyphenoxy)-)

• Product Name: Benzonitrile, 3-chloro-5-(3-chloro-5-hydroxyphenoxy)-
• CAS No: 920036-08-4
• MF: C₁₃H₇Cl₂NO₂
• MW: 280.106181383133
• CID: 759093
• PubChem ID: 57443604
• Update Time: 2025-04-19

Benzonitrile, 3-chloro-5-(3-chloro-5-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-5-(3-chloro-5-hydroxyphenoxy)-
• 3-chloro-5-(3-chloro-5-hydroxyphenoxy)benzonitrile
• NNPWONUFHCFXRK-UHFFFAOYSA-N
• DTXSID90726489
• 920036-08-4
• SCHEMBL3608019

• Inchi： 1S/C13H7Cl2NO2/c14-9-1-8(7-16)2-12(4-9)18-13-5-10(15)3-11(17)6-13/h1-6,17H
• InChI Key： NNPWONUFHCFXRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC1C=C(C=C(C#N)C=1)Cl)O

Computed Properties

• Exact Mass: 278.9853839g/mol
• Monoisotopic Mass: 278.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53.2Ų